8-Nitro-5-quinolin-6-yloxyisoquinoline

• IUPAC Name: 8-nitro-5-quinolin-6-yloxyisoquinoline
• InChI: InChI=1S/C18H11N3O3/c22-21(23)17-5-6-18(14-7-9-19-11-15(14)17)24-13-3-4-16-12(10-13)2-1-8-20-16/h1-11H
• InChI Key: WYUIPVPQQYMQAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OC3=C4C=CN=CC4=C(C=C3)[N+](=O)[O-])N=C1
• Molecular Formula: C18H11N3O3
• Molecular Weight: 317.3 g/mol

Description

8-Nitro-5-quinolin-6-yloxyisoquinoline is a nitro-substituted isoquinoline derivative featuring a nitro group at position 8 and a quinolin-6-yloxy substituent at position 5 (Figure 1). Isoquinoline, a heterocyclic aromatic compound comprising fused benzene and pyridine rings, serves as the core scaffold.

For example, 5-bromo-8-nitroisoquinoline () is synthesized via bromination and nitration steps, suggesting that similar methods could apply to the target compound.

Potential applications of 8-nitro-5-quinolin-6-yloxyisoquinoline may include medicinal chemistry, given the pharmacological activities observed in structurally related nitroquinolines and isoquinolines (e.g., antimicrobial, anticancer) .

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 8-nitro-5-quinolin-6-yloxyisoquinoline with key structural analogs:

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties	References
8-Nitro-5-quinolin-6-yloxyisoquinoline	Isoquinoline	-NO₂ (C8), -O-quinolin-6-yl (C5)	C₁₈H₁₁N₃O₃*	Hypothesized lower solubility due to bulky substituent; potential bioactivity via nitro group and π interactions.	N/A
5-Bromo-8-nitroisoquinoline	Isoquinoline	-Br (C5), -NO₂ (C8)	C₉H₅BrN₂O₂	Used in metalation reactions to synthesize 6-aminoisoquinoline; bromo group enables nucleophilic substitution .
6-Methyl-5-nitroisoquinoline	Isoquinoline	-CH₃ (C6), -NO₂ (C5)	C₁₀H₈N₂O₂	Yellow-orange crystalline solid; soluble in organic solvents; nitro at C5 enhances electrophilic reactivity .
5-Nitroisoquinoline	Isoquinoline	-NO₂ (C5)	C₉H₆N₂O₂	Melting point: 106–110°C; simpler structure with nitro at C5 enables diverse derivatization .
8-Nitroquinoline	Quinoline	-NO₂ (C8)	C₉H₆N₂O₂	Planar molecular structure (dihedral angle: 3.0°); synthesized via acrolein and o-nitrophenol .
8-Hydroxy-5-nitroquinoline (Nitroxoline)	Quinoline	-OH (C8), -NO₂ (C5)	C₉H₆N₂O₃	Melting point: 181–183°C; antimicrobial agent; nitro at C5 and hydroxyl at C8 enhance bioavailability .

*Estimated formula based on structural analogy.

Key Comparisons

Electronic and Steric Effects

• Nitro Group Position: The nitro group at C8 in the target compound contrasts with Nitroxoline’s nitro at C5.
• Quinolinyloxy vs. Smaller Substituents: The bulky quinolin-6-yloxy group at C5 in the target compound may reduce solubility in polar solvents compared to 5-nitroisoquinoline or 6-methyl-5-nitroisoquinoline. However, it could enhance lipophilicity and membrane permeability .